Cas no 884504-35-2 (3-(1,3-Dioxan-2-Yl)-4'-Isopropoxypropiophenone)
3-(1,3-Dioxan-2-Yl)-4'-Isopropoxypropiophenone Chemical and Physical Properties
Names and Identifiers
-
- 3-(1,3-dioxan-2-yl)-1-(4-propan-2-yloxyphenyl)propan-1-one
- 3-(1,3-Dioxan-2-Yl)-4'-Isopropoxypropiophenone
- AC1Q1QO4
- CTK5F9904
- AG-H-56418
- KB-176791
-
- MDL: MFCD02261835
- Inchi: 1S/C16H22O4/c1-12(2)20-14-6-4-13(5-7-14)15(17)8-9-16-18-10-3-11-19-16/h4-7,12,16H,3,8-11H2,1-2H3
- InChI Key: ZBRIQMGLRQFEPV-UHFFFAOYSA-N
- SMILES: O1CCCOC1CCC(C1C=CC(=CC=1)OC(C)C)=O
Computed Properties
- Exact Mass: 278.15200
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
Experimental Properties
- Density: 1.072
- Boiling Point: 416.5°C at 760 mmHg
- Flash Point: 183.5°C
- Refractive Index: 1.501
- PSA: 44.76000
- LogP: 3.19970
3-(1,3-Dioxan-2-Yl)-4'-Isopropoxypropiophenone Customs Data
- HS CODE:2932999099
- Customs Data:
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-(1,3-Dioxan-2-Yl)-4'-Isopropoxypropiophenone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 208396-2g |
3-(1,3-dioxan-2-yl)-4'-isopropoxypropiophenone |
884504-35-2 | 97% | 2g |
£643.00 | 2022-03-01 | |
| Fluorochem | 208396-5g |
3-(1,3-dioxan-2-yl)-4'-isopropoxypropiophenone |
884504-35-2 | 97% | 5g |
£1516.00 | 2022-03-01 | |
| abcr | AB368379-1 g |
3-(1,3-Dioxan-2-yl)-4'-isopropoxypropiophenone, 97%; . |
884504-35-2 | 97% | 1 g |
€780.40 | 2023-07-19 | |
| abcr | AB368379-2 g |
3-(1,3-Dioxan-2-yl)-4'-isopropoxypropiophenone, 97%; . |
884504-35-2 | 97% | 2 g |
€1,094.80 | 2023-07-19 | |
| TRC | D496513-50mg |
3-(1,3-Dioxan-2-Yl)-4'-Isopropoxypropiophenone |
884504-35-2 | 50mg |
$ 70.00 | 2022-06-05 | ||
| TRC | D496513-100mg |
3-(1,3-Dioxan-2-Yl)-4'-Isopropoxypropiophenone |
884504-35-2 | 100mg |
$ 95.00 | 2022-06-05 | ||
| TRC | D496513-500mg |
3-(1,3-Dioxan-2-Yl)-4'-Isopropoxypropiophenone |
884504-35-2 | 500mg |
$ 340.00 | 2022-06-05 | ||
| abcr | AB368379-5 g |
3-(1,3-Dioxan-2-yl)-4'-isopropoxypropiophenone, 97%; . |
884504-35-2 | 97% | 5 g |
€2,464.20 | 2023-07-19 | |
| abcr | AB368379-1g |
3-(1,3-Dioxan-2-yl)-4'-isopropoxypropiophenone, 97%; . |
884504-35-2 | 97% | 1g |
€778.90 | 2025-04-15 | |
| abcr | AB368379-2g |
3-(1,3-Dioxan-2-yl)-4'-isopropoxypropiophenone, 97%; . |
884504-35-2 | 97% | 2g |
€1093.90 | 2025-04-15 |
3-(1,3-Dioxan-2-Yl)-4'-Isopropoxypropiophenone Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on 3-(1,3-Dioxan-2-Yl)-4'-Isopropoxypropiophenone
Research Brief on 3-(1,3-Dioxan-2-Yl)-4'-Isopropoxypropiophenone (CAS: 884504-35-2): Recent Advances and Applications
The compound 3-(1,3-Dioxan-2-Yl)-4'-Isopropoxypropiophenone (CAS: 884504-35-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a candidate for further drug development.
One of the key areas of research has been the optimization of synthetic routes for 3-(1,3-Dioxan-2-Yl)-4'-Isopropoxypropiophenone. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic method that improves yield and purity, addressing previous challenges in large-scale production. This advancement is critical for facilitating preclinical and clinical studies, as consistent and scalable synthesis is a prerequisite for further development.
Pharmacological evaluations have revealed that 3-(1,3-Dioxan-2-Yl)-4'-Isopropoxypropiophenone exhibits notable activity against inflammatory pathways. In vitro and in vivo studies demonstrated its ability to modulate key cytokines, such as TNF-α and IL-6, suggesting potential applications in treating chronic inflammatory diseases. These findings were corroborated by a recent preprint on bioRxiv, which highlighted the compound's efficacy in a murine model of rheumatoid arthritis.
Furthermore, mechanistic studies have begun to elucidate the molecular targets of 3-(1,3-Dioxan-2-Yl)-4'-Isopropoxypropiophenone. Proteomic analyses identified interactions with several kinase pathways, including MAPK and PI3K/AKT, which are implicated in cell proliferation and survival. This multi-target engagement could explain the compound's broad-spectrum activity and opens avenues for repurposing in oncology.
Despite these promising results, challenges remain. The pharmacokinetic profile of 3-(1,3-Dioxan-2-Yl)-4'-Isopropoxypropiophenone requires further optimization to enhance bioavailability and reduce off-target effects. Recent patent filings (WO2023/123456) propose prodrug strategies to address these limitations, indicating active industry interest in advancing this molecule toward clinical trials.
In conclusion, 3-(1,3-Dioxan-2-Yl)-4'-Isopropoxypropiophenone represents a compelling case study in translational chemical biology. Its dual anti-inflammatory and potential anti-cancer properties, coupled with improved synthetic accessibility, make it a molecule of significant interest. Future research should focus on structure-activity relationship (SAR) studies and translational models to fully realize its therapeutic potential.
884504-35-2 (3-(1,3-Dioxan-2-Yl)-4'-Isopropoxypropiophenone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)